Cas no 918666-94-1 (Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-)

• Product Name: Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-
• CAS No: 918666-94-1
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 771617
• PubChem ID: 25744051
• Update Time: 2025-04-19

Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-
• 4-[(3-cyanophenyl)sulfamoyl]benzoic acid
• 918666-94-1
• AKOS008686299
• DTXSID90649740

• Inchi： 1S/C14H10N2O4S/c15-9-10-2-1-3-12(8-10)16-21(19,20)13-6-4-11(5-7-13)14(17)18/h1-8,16H,(H,17,18)
• InChI Key： SFNSUWUKYHGGAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų